Cas no 321-51-7 (2-(2-Fluorophenyl)-1H-1,3-benzodiazole)

• Product Name: 2-(2-Fluorophenyl)-1H-1,3-benzodiazole
• CAS No: 321-51-7
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• MDL: MFCD01086283
• CID: 853717
• PubChem ID: 735513
• Update Time: 2025-04-19

2-(2-Fluorophenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(2-fluorophenyl)-
• 2-(2-fluorophenyl)-1H-1,3-benzodiazole
• 2-(2-Fluorophenyl)-1H-benzimidazole
• 2-(2-fluoro-phenyl)-1H-benzimidazole
• 2-(2-fluorophenyl)-1H-benzo[d]imidazole
• 2-(2-fluoro-phenyl)-1H-benzoimidazole
• 2-(2-fluorophenyl)benzimidazole
• 2-(2-Fluor-phenyl)-1H-benzimidazol
• 2-(o-fluorophenyl)benzimidazole
• 2-(o-Fluorphenyl)benzimidazol
• AC1LEG2B
• AC1Q4L0V
• STOCK1S-17948
• SureCN2243125
• DB-181148
• Cambridge id 5804509
• 321-51-7
• STK002726
• AE-848/30739064
• 2-(2-flurophenyl)-1h-benzo[d]imidazole
• F15017
• AKOS000275577
• CHEMBL1525678
• HMS2690C22
• MFCD01086283
• EN300-33678
• CS-0216107
• DTXSID00352798
• SCHEMBL2243125
• J-018655
• Z50129852
• MLS000712237
• SMR000282004
• 2-(2-Fluorophenyl)-1H-1,3-benzodiazole

• MDL： MFCD01086283
• Inchi： 1S/C13H9FN2/c14-10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)16-13/h1-8H,(H,15,16)
• InChI Key： ASFACGIBGAEFHS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 212.07500
• Monoisotopic Mass: 212.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 3.36900